Cas no 1380311-07-8 (Virosaine A; (+)-form, 8-Epimer)

Virosaine A; (+)-form, 8-Epimer structure
1380311-07-8 structure
Product Name:Virosaine A; (+)-form, 8-Epimer
CAS No:1380311-07-8
MF:C12H13NO4
MW:235.235923528671
CID:6776663
PubChem ID:60154247
Update Time:2024-03-06

Virosaine A; (+)-form, 8-Epimer Chemical and Physical Properties

Names and Identifiers

    • VIROSAINE B [MI]
    • 1380311-07-8
    • (1S,2R,3AS,4R,5AR,8BR,9R)-1,3A,4,8B-TETRAHYDRO-4-HYDROXY-5H,7H-1,2,5A-(1)PROPANYL(3)YLIDENEFURO(3,2-E)(1,2)BENZISOXAZOL-7-ONE
    • (+)-VIROSAINE B
    • 5H,7H-1,2,5A-(1)PROPANYL(3)YLIDENEFURO(3,2-E)(1,2)BENZISOXAZOL-7-ONE, 1,3A,4,8B-TETRAHYDRO-4-HYDROXY-, (1S,2R,3AS,4R,5AR,8BR,9R)-
    • 9W6R8C6I0A
    • Virosaine B
    • Virosaine A; (+)-form, 8-Epimer
    • Inchi: 1S/C12H13NO4/c14-7-4-12-5(3-9(15)16-12)10-6-1-2-8(12)13(6)17-11(7)10/h3,6-8,10-11,14H,1-2,4H2
    • InChI Key: FSDTUOKRYYZAQY-UHFFFAOYSA-N
    • SMILES: OC1C2C3C4N(O2)C(C2(C3=CC(=O)O2)C1)CC4

Computed Properties

  • Exact Mass: 235.08445790g/mol
  • Monoisotopic Mass: 235.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 475
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 59Ų
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